Cas no 13993-02-7 (1-Piperidineacetamide, N-(2-methylphenyl)-)

• Product Name: 1-Piperidineacetamide, N-(2-methylphenyl)-
• CAS No: 13993-02-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1282072
• PubChem ID: 684560
• Update Time: 2025-04-20

1-Piperidineacetamide, N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide, N-(2-methylphenyl)-
• N-(2-Methylphenyl)-1-piperidineacetamide
• N-(2-methylphenyl)-2-piperidin-1-ylacetamide
• EU-0084589
• SR-01000514502
• AKOS000663553
• SR-01000514502-1
• SCHEMBL791289
• DTXSID20877594
• STK522431
• N-(O-TOLYL)-3-N'-PIPERIDINOACETAMIDE
• BRD-K89829305-001-01-1
• Z46157597
• N-(2-methylphenyl)-2-(piperidin-1-yl)acetamide
• 13993-02-7

• Inchi： 1S/C14H20N2O/c1-12-7-3-4-8-13(12)15-14(17)11-16-9-5-2-6-10-16/h3-4,7-8H,2,5-6,9-11H2,1H3,(H,15,17)
• InChI Key： LWJQUXGMHVZDSY-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34